N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)isonicotinamide

• IUPAC Name: N-[[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C18H17N3OS/c1-12-5-3-4-6-15(12)18-21-13(2)16(23-18)11-20-17(22)14-7-9-19-10-8-14/h3-10H,11H2,1-2H3,(H,20,22)
• InChI Key: FDJZISQDGSFSKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(S2)CNC(=O)C3=CC=NC=C3)C
• Molecular Formula: C18H17N3OS
• Molecular Weight: 323.4 g/mol

Description

N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)isonicotinamide, also known as MT-7, is a chemical compound that belongs to the thiazole family. Thiazolidinone derivatives, which are similar to this compound, represent heterocyclic bioactive compounds. These compounds have been synthesized from isoniazid (INH) and screened as antimycobacterial agents against M. tuberculosis H37Rv strain.

Synthesis Analysis

The synthesis of similar compounds involves the cyclocondensation of N-arylideneisonicotinohydrazide derivatives (imine Schiff’s bases) with thiolactic acid. The initial compounds were synthesized by the reaction of isoniazid with appropriate benzaldehyde. The structures of these compounds were established by IR, 1H NMR, and mass spectroscopy data.

Molecular Structure Analysis

The molecular formula of N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)isonicotinamide is C18H17N3OS, and its molecular weight is 323.41. The structures of similar compounds were established based on their spectral data, elemental analyses, and alternative synthetic routes.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include the cyclocondensation of N-arylideneisonicotinohydrazide derivatives with thiolactic acid. The initial compounds were synthesized by the reaction of isoniazid with appropriate benzaldehyde.

Scientific Research Applications

Antitumor and Cytotoxic Activity

Thiazoles have shown promise as antitumor and cytotoxic agents. Researchers have explored their effects on various cancer cell lines. .

Other Applications

Thiazoles are versatile, and ongoing research explores their potential in diverse fields, such as enzyme inhibition, receptor modulation, and drug delivery systems.

Mechanism of Action

Target of action

Thiazole derivatives are known to have a wide range of medicinal and biological properties . They have been found in many important synthetic drug molecules and can bind with high affinity to multiple receptors .

Mode of action

The mode of action of thiazole derivatives can vary depending on the specific compound and its targets. For example, some thiazole derivatives have been found to have antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, and antimalarial activities .

Biochemical pathways

The biochemical pathways affected by thiazole derivatives can also vary widely. For instance, some thiazole derivatives can inhibit matrix metallo-proteinases, kinases, and anti-apoptotic BCL2 family proteins .

Pharmacokinetics

The ADME properties of thiazole derivatives can depend on the specific compound. Some thiazole derivatives are known to have a degree of lipophilicity, which allows them to diffuse easily into cells .

Result of action

The molecular and cellular effects of thiazole derivatives can include a wide range of outcomes, such as the inhibition of certain enzymes or proteins, or the induction of cell death in cancer cells .

Future Directions

The future directions for research on N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)isonicotinamide and similar compounds could involve further exploration of their biological activities and potential applications in medicine. For instance, thiazolidinone derivatives have shown promise as antimycobacterial agents, suggesting potential for the development of new drugs for the treatment of diseases like tuberculosis.